Cas no 88170-33-6 (Dodecane-1-13C,1-bromo- (9CI))

• Product Name: Dodecane-1-13C,1-bromo- (9CI)
• CAS No: 88170-33-6
• MF: C₁₂H₂₅Br
• MW: 250.223558187485
• CID: 709254
• PubChem ID: 12389884
• Update Time: 2025-04-19

Dodecane-1-13C,1-bromo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Dodecane-1-13C,1-bromo- (9CI)
• 1-Bromododecane-1-13C
• 1-Bromododecane-1-13C, 99 atom % 13C
• 88170-33-6
• 1-Bromododecane-12,12,12-d3, 99 atom % D
• starbld0018771
• 1-bromo(113C)dodecane
• DTXSID70495964
• 1-Bromo(1-~13~C)dodecane

• Inchi： 1S/C12H25Br/c1-2-3-4-5-6-7-8-9-10-11-12-13/h2-12H2,1H3/i12+1
• InChI Key： PBLNBZIONSLZBU-HNHCFKFXSA-N
• SMILES： Br[13CH2]CCCCCCCCCCC

Computed Properties

• Exact Mass: 249.11732g/mol
• Monoisotopic Mass: 249.11732g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 81.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.050 g/mL at 25 °C
• Melting Point: -11--9 °C(lit.)
• Boiling Point: 134-135 °C6 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.458(lit.)
• Solubility: Not determined

Dodecane-1-13C,1-bromo- (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：